Cas no 2757085-21-3 ((R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• CAS No: 2757085-21-3
• MF: C₁₅H₂₀N₂O
• MW: 244.33
• CID: 5141313
• PubChem ID: 166595027
• Update Time: 2025-06-12

(R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2757085-21-3
• (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• G67646

• Inchi： 1S/C15H20N2O/c1-2-6-12(7-3-1)14-11-18-15(17-14)10-13-8-4-5-9-16-13/h4-5,8-9,12,14H,1-3,6-7,10-11H2/t14-/m0/s1
• InChI Key： WEVUVWCNBXGKDF-AWEZNQCLSA-N
• SMILES： N1=CC=CC=C1CC1=N[C@H](C2CCCCC2)CO1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole

Introduction to (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No. 2757085-21-3)

The compound (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole, identified by its CAS number 2757085-21-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a cyclohexyl group and a pyridin-2-ylmethyl substituent in its molecular structure contributes to its unique chemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for chiral compounds, which are essential for the development of enantiomerically pure drugs. The stereochemical configuration of (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole is particularly noteworthy, as it exhibits specific biological activities that are dependent on its (R) configuration. This aspect has prompted researchers to investigate its potential as a building block for more complex pharmacological agents.

The oxazole moiety in the compound's structure is another key feature that contributes to its pharmacological relevance. Oxazoles are heterocyclic compounds that have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The integration of this moiety with the cyclohexyl and pyridin-2-ylmethyl groups in (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole suggests that it may possess similar therapeutic benefits.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural determinants of biological activity. Computational studies and molecular modeling have been instrumental in predicting the interactions of such compounds with biological targets. The complex interplay between the cyclohexyl group, the pyridin-2-ylmethyl substituent, and the oxazole ring in (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole has been scrutinized to elucidate its potential mechanisms of action.

One of the most intriguing aspects of this compound is its potential role as a scaffold for drug discovery. The structural features of (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole allow for modifications that can enhance its binding affinity to specific biological targets. This flexibility has made it a valuable tool for medicinal chemists who are seeking to develop novel therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole. Techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These developments have opened up new avenues for exploring the therapeutic potential of this compound.

The compound's stability under various conditions is another critical factor that has been extensively studied. Chemical stability is essential for ensuring the efficacy and safety of pharmaceutical products. Researchers have investigated the degradation pathways of (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole under different environmental conditions to understand how it behaves over time.

In vitro studies have provided valuable insights into the biological activity of (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole. These studies have revealed its potential interactions with various enzymes and receptors, suggesting multiple therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways.

The integration of computational biology and high-throughput screening techniques has further accelerated the discovery process for compounds like (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole. These approaches allow researchers to rapidly assess the biological activity of large libraries of compounds, thereby identifying promising candidates for further development.

In conclusion, (R)-4-Cyclohexyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No. 2757085-21-3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in future therapeutic advancements.